3,5-Bis(dimethylamino)benzamide
Description
3,5-Bis(dimethylamino)benzamide, also known as DMABA, is an organic compound that has a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 179-183 °C. DMABA is used as a reagent in organic synthesis, a catalyst in chemical reactions, and a substrate in enzymatic reactions. In addition, it has been used in the development of new drugs and pharmaceuticals, as well as in the study of biochemical and physiological processes.
Future Directions
Mechanism of Action
Target of Action
Similar compounds such as benzamide derivatives have been reported to act as allosteric glucokinase activators .
Mode of Action
It’s known that benzamide derivatives can activate glucokinase enzyme allosterically . Allosteric activation refers to the regulation of an enzyme by binding an effector molecule at a site other than the enzyme’s active site.
Biochemical Pathways
Glucokinase plays a key role in the regulation of carbohydrate metabolism and maintaining blood glucose levels within a normal range .
Result of Action
The activation of glucokinase can potentially enhance glucose utilization and insulin secretion, thereby helping in the management of blood glucose levels .
Properties
IUPAC Name |
3,5-bis(dimethylamino)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-13(2)9-5-8(11(12)15)6-10(7-9)14(3)4/h5-7H,1-4H3,(H2,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXVREPXTWUBIFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=CC(=C1)C(=O)N)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10640991 |
Source
|
| Record name | 3,5-Bis(dimethylamino)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
120338-77-4 |
Source
|
| Record name | 3,5-Bis(dimethylamino)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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